Cas no 78376-91-7 (CYCLOPROPANEACETONITRILE, 2-(TRIFLUOROMETHYL)-, TRANS-)

• Product Name: CYCLOPROPANEACETONITRILE, 2-(TRIFLUOROMETHYL)-, TRANS-
• CAS No: 78376-91-7
• MF: C₆H₆F₃N
• MW: 149.113751888275
• CID: 3416619
• PubChem ID: 146082387
• Update Time: 2025-05-20

CYCLOPROPANEACETONITRILE, 2-(TRIFLUOROMETHYL)-, TRANS- Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPANEACETONITRILE, 2-(TRIFLUOROMETHYL)-, TRANS-
• Cyclopropaneacetonitrile, 2-(trifluoromethyl)-, trans- (9CI)
• rac-2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]acetonitrile,trans
• 78376-91-7
• 992-851-8
• 2-[(1S,2R)-2-(Trifluoromethyl)cyclopropyl]acetonitrile
• rac-2-((1R,2S)-2-(trifluoromethyl)cyclopropyl)acetonitrile
• EN300-7537132
• rac-2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]acetonitrile

• Inchi： 1S/C6H6F3N/c7-6(8,9)5-3-4(5)1-2-10/h4-5H,1,3H2/t4-,5-/m1/s1
• InChI Key： KRCNVFVUTFEFAH-RFZPGFLSSA-N
• SMILES： [C@@H]1(CC#N)C[C@H]1C(F)(F)F

Computed Properties

• Exact Mass: 149.04523368Da
• Monoisotopic Mass: 149.04523368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on CYCLOPROPANEACETONITRILE, 2-(TRIFLUOROMETHYL)-, TRANS-

CAS No. 78376-91-7: Cyclopropaneacetonitrile, 2-(Trifluoromethyl)-, Trans-

The compound with CAS No. 78376-91-7, commonly referred to as Cyclopropaneacetonitrile, 2-(Trifluoromethyl)-, Trans-, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of nitriles and is characterized by its cyclopropane ring fused with a nitrile group and a trifluoromethyl substituent. The trans configuration indicates that the substituents on the cyclopropane ring are positioned opposite to each other, which plays a significant role in its chemical reactivity and physical properties.

Recent advancements in organic chemistry have highlighted the importance of Cyclopropaneacetonitrile, 2-(Trifluoromethyl)-, Trans- in various applications. Its structure makes it an ideal candidate for use in drug discovery programs, particularly in the development of bioactive molecules with specific pharmacokinetic profiles. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the stability and bioavailability of the compound when incorporated into larger molecular frameworks.

The synthesis of Cyclopropaneacetonitrile, 2-(Trifluoromethyl)-, Trans- involves a series of carefully controlled reactions. One of the most efficient methods reported in recent studies involves the use of ring-closing metathesis to form the cyclopropane ring. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product. The introduction of the trifluoromethyl group is typically achieved through nucleophilic substitution reactions, where a suitable precursor is treated with a trifluoromethylating agent under specific conditions.

One of the most intriguing aspects of this compound is its reactivity under various chemical transformations. Recent research has demonstrated that Cyclopropaneacetonitrile, 2-(Trifluoromethyl)-, Trans- can undergo [2+1] cycloaddition reactions with dienes to form larger ring systems. This property makes it a valuable building block in the construction of complex organic molecules with potential applications in materials science and pharmaceuticals.

In terms of physical properties, Cyclopropaneacetonitrile, 2-(Trifluoromethyl)-, Trans- exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for use in solution-phase reactions. Additionally, its stability under thermal conditions has been extensively studied, making it a reliable component in high-throughput screening assays.

The application of Cyclopropaneacetonitrile, 2-(Trifluoromethyl)-, Trans- extends beyond traditional organic synthesis. Recent studies have explored its potential as a chiral auxiliary in asymmetric catalysis. The unique geometry of the molecule allows for enantioselective reactions when used in conjunction with chiral catalysts. This has opened new avenues for the synthesis of enantiomerically pure compounds, which are highly sought after in the pharmaceutical industry.

Moreover, the compound has shown promise in polymer chemistry as a monomer for the preparation of advanced materials with tailored properties. Its ability to participate in polymerization reactions under mild conditions has led to its use in creating materials with enhanced mechanical strength and thermal stability.

In conclusion, Cyclopropaneacetonitrile, 2-(Trifluoromethyl)-, Trans- (CAS No. 78376-91-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern organic chemistry research. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.